Cas no 140848-75-5 (4H-1-Benzopyran-4-one, 3,7-dihydroxy-8-(3-methyl-2-butenyl)-2-phenyl-)

• Product Name: 4H-1-Benzopyran-4-one, 3,7-dihydroxy-8-(3-methyl-2-butenyl)-2-phenyl-
• CAS No: 140848-75-5
• MF: C₂₀H₇O₄
• MW: 311.2671854496
• CID: 1308174
• Update Time: 2024-08-03

4H-1-Benzopyran-4-one, 3,7-dihydroxy-8-(3-methyl-2-butenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3,7-dihydroxy-8-(3-methyl-2-butenyl)-2-phenyl-
• 4H-1-Benzopyran-4-one, 3,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-2-phenyl-

• Inchi： 1S/C20H7O4/c1-12(2)8-9-14-16(21)11-10-15-17(22)18(23)19(24-20(14)15)13-6-4-3-5-7-13/h3-7,10-11H
• InChI Key： GWIZPZQXQLTOMJ-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C]C1C2OC(=C(C(C=2C=CC=1[O])=O)[O])C1C=CC=CC=1)/[C] |^1:0,2,14,16,23,^4:3|

Computed Properties

• Exact Mass: 322.12054

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 527.5±50.0 °C(Predicted)
• PSA: 66.76
• pka: 7.38±0.40(Predicted)